Lead metal-shot

• CAS No.: 7439-92-1
• Product Name: Lead metal-shot
• Molecular Formula: Pb
• Molecular Weight: 207 g/mol
• IUPAC Name: lead
• Standard InChI: InChI=1S/Pb
• Standard InChIKey: WABPQHHGFIMREM-UHFFFAOYSA-N
• Impurities: ASTM requires pig lead to be 99.85 to 99.90% pure; impurities consist of silver, copper, arsenic, antimony, tin, zinc, iron, and/or bismuth.
• SMILES: [Pb]
• Canonical SMILES: [Pb]
• Boiling Point: 3164 °F at 760 mm Hg (NTP, 1992); 1740 °C; 3164°F
• Colorform: Bluish-white, silvery, gray metal. Highly lustrous when freshly cut, tarnishes upon exposure to air. Cubic crystal structure.; A heavy, ductile, soft, gray solid
• Density: 11.3437 at 61 °F (NTP, 1992); 11.34 at 20 °C/4 °C; 11.34 g/cm³; 11.34
• Melting Point: 621.5 °F (NTP, 1992); 327.4 °C; 327.5 °C; 621.5°F; 621°F
• Physical Description: Soft silver-bluish white to gray metal. (NTP, 1992); DryPowder; DryPowder, OtherSolid; OtherSolid; OtherSolid, Liquid; WetSolid; BLUE SILVERY-WHITE-TO-GREY POWDER.; Soft silver-bluish white to gray metal.; A heavy, ductile, soft, gray solid.
• Description: Lead is a naturally occurring bluish-gray metal found in small amounts in the earth's crust. Lead can be found in all parts of our environment. Much of it comes from human activities including burning fossil fuels, mining, and manufacturing. Lead has many different uses. It is used in the production of batteries, ammunition, metal products (solder and pipes), and devices to shield X-rays. Because of health concerns, lead from gasoline, paints and ceramic products, caulking, and pipe solder has been dramatically reduced in recent years. *CDC has updated its recommendations on children’s blood lead levels. Experts now use an upper reference level value of 97. 5% of the population distribution for children’s blood lead. In 2012-2015 that value is 5 micrograms per deciliter (g/dL) to identify children with blood lead levels that are much higher than most children’s levels. The information on this page refers to CDC’s previous “blood lead level of concern” of 10 g/dL. This information will be updated in future ToxProfile and ToxFAQ editions. To learn more about CDC’s updated recommendations on children’s blood lead levels, please visit: http://www. cdc. gov/nceh/lead/ACCLPP/blood_lead_levels. htm.; Lead Metal is an element with atomic symbol Pb, atomic number 82, and atomic weight 207.2.; Lead(0) is an elemental lead. It has a role as a neurotoxin.
• Shelf Life: Stable under recommended storage conditions.; Tarnishes on exposure to air. ...Attacked by pure water, weak organic acids in the presence of oxygen. Resistant to tap water, hydrofluoric acid, brine, solvents.
• Solubility: Insoluble (NTP, 1992); Insoluble in water but dissolves slowly in water containing a weak acid; soluble in dilute nitric acid; Soluble in HNO3 at 221 g/100 mL at 50 °C; slightly soluble in alcohol; Solubility in water, g/l: (practically insoluble); Insoluble
• Synonyms: Pb, Lead
• Vapor Pressure: 1.77 mm Hg (NTP, 1992); 1.77 mm Hg at 1000 °C; 1.77 mmHg; 0 mmHg (approx)
• PubChem Compound: 5352425
• Last Modified: Nov 11 2021